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Compound of Interest

Compound Name: VV261

Cat. No.: B15607591 Get Quote

Technical Support Center: VV261
Welcome to the technical support resource for researchers using VV261. This guide provides

troubleshooting advice and frequently asked questions (FAQs) regarding the potential for

VV261 to interfere with common cytotoxicity assays.

Introduction to VV261
VV261 is a novel, orally available double prodrug of 4'-fluorouridine (4'-FU).[1] It is

characterized by the attachment of three isobutyryl groups to the ribose moiety and a

nicotinoyloxymethyl group to the imide-nitrogen of the uracil base.[1] Developed as a potent

antiviral agent against Severe Fever with Thrombocytopenia Syndrome Virus (SFTSV), VV261
is designed for enhanced chemical stability and favorable pharmacokinetic properties.[1]

Proposed Mechanism of Action
As a nucleoside analog prodrug, VV261 is expected to undergo metabolic activation within the

host cell. Cellular esterases likely cleave the isobutyryl and nicotinoyloxymethyl groups to

release 4'-fluorouridine. Subsequently, host cell kinases are presumed to phosphorylate 4'-

fluorouridine sequentially to its active triphosphate form (4'-FlU-TP). This active metabolite, 4'-

FlU-TP, can then act as a competitive inhibitor of the viral RNA-dependent RNA polymerase

(RdRp), leading to the termination of viral RNA synthesis and the inhibition of viral replication.

[2]
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Unexpected Cytotoxicity Result
with VV261

What is the assay principle?
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Run Cell-Free Assay:
VV261 + Reagent

Run LDH Inhibition Assay:
VV261 + Cell Lysate

Run Luciferase Inhibition Assay:
VV261 + ATP + Reagent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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